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Compound of Interest

Compound Name: Aniline-13C6

Cat. No.: B144447

An in-depth technical guide on the physical properties of Aniline-13C6 liquid, designed for
researchers, scientists, and drug development professionals.

Core Physical Properties of Aniline-13C6

Aniline-13C6 is the isotopically labeled form of aniline where all six carbon atoms in the
benzene ring are the carbon-13 isotope. This labeling is crucial for its use in metabolic studies,
environmental analysis, and as an internal standard in mass spectrometry, where the mass
shift allows for clear differentiation from its naturally occurring counterpart. While isotopic
labeling results in a higher molecular weight, the macroscopic physical properties are generally
very similar to those of unlabeled aniline.

Data Presentation: Physical Properties

The following tables summarize the key physical properties of Aniline-13C6 and, for
comparison, unlabeled Aniline.

Table 1: Physical Properties of Aniline-13C6 Liquid
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Property Value Conditions
N ) at standard atmospheric
Boiling Point 184 °C
pressure
Melting Point -6 °C
Density 1.087 g/mL at 25 °CJ[1]
) at 20 °C, sodium D-line (589
Refractive Index 1.586

nm)

Table 2: Physical Properties of Unlabeled Aniline Liquid for Comparison

Property Value Conditions
N ) at standard atmospheric
Boiling Point 184 -184.13 °C
pressure[2][3][4][5]
Melting Point -6 t0 -6.3 °C [21[3]1[41[5]
Density 1.022 - 1.033 g/mL at 25 °C[2]
) at 20 °C, sodium D-line (589
Refractive Index 1.586
nm)[2]
Solubility in Water 3.6 g/100 mL at 20 °C[5][6]
N o with alcohol, ether, and most
General Solubility Miscible

organic solvents[4][7][8]

The primary difference noted is the density, which is higher for Aniline-13C6 due to the heavier

carbon-13 isotopes. Other properties such as boiling point, melting point, and refractive index

are remarkably similar, as these are more dependent on intermolecular forces than on isotopic

composition.

Experimental Protocols

Detailed methodologies for determining the key physical properties of liquid compounds like

Aniline-13C6 are provided below.
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Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[9] The capillary method is a common and efficient technique for determining the
boiling point of small liquid samples.[9][10]

Apparatus:

Thiele tube or similar heating apparatus (e.g., MelTemp)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Liquid sample (Aniline-13C6)

Heat source (Bunsen burner or hot plate)

Procedure:

Sample Preparation: Place a few milliliters of the Aniline-13C6 liquid into the small test tube.

o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.[11][12]

o Apparatus Setup: Attach the test tube to the thermometer, ensuring the sample is level with
the thermometer bulb.

o Heating: Immerse the assembly in a Thiele tube containing a heating liquid (e.g., mineral oil).
Heat the side arm of the Thiele tube gently.[11]

o Observation: As the temperature rises, air trapped in the capillary will slowly bubble out.
When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
from the capillary's open end.[10]
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» Recording the Boiling Point: Note the temperature when this rapid stream of bubbles is
observed. Then, remove the heat source and allow the apparatus to cool slowly. The
temperature at which the bubbling stops and the liquid begins to enter the capillary tube is
the precise boiling point of the liquid.[9][11]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is the mass per unit volume of a substance.[13] A straightforward method involves
accurately measuring the mass of a known volume of the liquid.

Apparatus:

Digital balance (accurate to at least 0.01 g)

Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer (density bottle) for higher
accuracy

Liquid sample (Aniline-13C6)

Thermometer

Procedure:

Mass of Empty Container: Place the clean, dry graduated cylinder or pycnometer on the
digital balance and tare it, or record its empty mass (m1).[14][15]

e Measure Volume: Carefully add a specific volume of Aniline-13C6 to the graduated cylinder
(e.g., 10 mL). For a pycnometer, fill it completely. Record the exact volume (V).

e Measure Mass of Liquid: Place the container with the liquid back on the balance and record
the total mass (m2).

e Calculate Mass of Liquid: The mass of the liquid (m) is calculated by subtracting the empty
container's mass from the total mass (m = m2 - m1).[16]

e Calculate Density: Use the formula p = m / V to calculate the density.[14]
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o Temperature Control: Record the temperature of the liquid, as density is temperature-
dependent.[13] For best results, perform the measurement in a temperature-controlled
environment and repeat the procedure multiple times to obtain an average value.[14][17]

Determination of Refractive Index (Abbe Refractometer
Method)

The refractive index measures how light propagates through a substance and is a
characteristic property.[18] The Abbe refractometer is a standard instrument for this
measurement.

Apparatus:

Abbe refractometer

Light source (typically a sodium lamp)

Liquid sample (Aniline-13C6)

Dropper or pipette

Lens cleaning tissue and ethanol

Procedure:

Instrument Calibration: Calibrate the refractometer using a standard liquid with a known
refractive index (e.g., distilled water).

o Sample Application: Open the prism of the refractometer. Using a dropper, place a few drops
of Aniline-13C6 onto the surface of the lower prism.

e Prism Closure: Close the prisms firmly. The liquid will spread into a thin film between them.

o Measurement: Look through the eyepiece and turn the adjustment knob until the boundary
line between the light and dark regions is sharp and centered in the crosshairs.

» Reading the Value: Read the refractive index value from the instrument's scale. Most
refractometers also have a temperature display, which should be recorded.
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o Temperature Correction: If the measurement temperature is not 20°C, a correction factor
may be applied.[18]

o Cleaning: After the measurement, clean the prism surfaces thoroughly with ethanol and a
soft lens tissue.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the boiling point of
Aniline-13C6 using the capillary method.
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Prepare Sample:
Place Aniline-13C6 in test tube

Insert inverted sealed
capillary tube into sample

Assemble Apparatus:
Attach tube to thermometer
and place in Thiele tube

Gently heat the
Thiele tube

No continuous stream

Observe for a rapid,
continuous stream of bubbles

Bubbles observed

Remove heat source
and allow to cool

Observe when liquid
enters the capillary tube

Record the temperature:
This is the Boiling Point

Click to download full resolution via product page

Workflow for Boiling Point Determination via Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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